Cas no 80429-41-0 (2-{2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl}-1-(1-methylethyl)-1H-naphtho[1,2-d]imidazole 2-hydroxypropane-1,2,3-tricarboxylate (salt))

• Product name: 2-{2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl}-1-(1-methylethyl)-1H-naphtho[1,2-d]imidazole 2-hydroxypropane-1,2,3-tricarboxylate (salt)
• CAS No: 80429-41-0
• MF: C₂₇H₃₂N₄O^.C₆H₈O₇
• MW: 620.6927
• CID: 1803411
• PubChem ID: 3062220

2-{2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl}-1-(1-methylethyl)-1H-naphtho[1,2-d]imidazole 2-hydroxypropane-1,2,3-tricarboxylate (salt) Chemical and Physical Properties

Names and Identifiers

• 2-{2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl}-1-(1-methylethyl)-1H-naphtho[1,2-d]imidazole 2-hydroxypropane-1,2,3-tricarboxylate (salt)
• 2-hydroxypropane-1,2,3-tricarboxylic acid,2-[2-[4-(3-methoxyphenyl)piperazin-1-yl]ethyl]-1-propan-2-ylbenzo[e]benzimidazole
• SCHEMBL11067947
• 80429-41-0
• DTXSID30230313
• 1H-Naphth(1,2-d)imidazole, 2-(2-(4-(3-methoxyphenyl)-1-piperazinyl)ethyl)-1-(1-methyethyl)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)

• Inchi： InChI=1S/C27H32N4O.C6H8O7/c1-20(2)31-26(28-25-12-11-21-7-4-5-10-24(21)27(25)31)13-14-29-15-17-30(18-16-29)22-8-6-9-23(19-22)32-3;7-3(8)1-6(13,5(11)12)2-4(9)10/h4-12,19-20H,13-18H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： AOIDFQGVFYCCME-UHFFFAOYSA-N
• SMILES： CC(C)N1C(=NC2=C1C3=CC=CC=C3C=C2)CCN4CCN(CC4)C5=CC(=CC=C5)OC.C(C(=O)O)C(CC(=O)O)(C(=O)O)O

Computed Properties

• Exact Mass: 620.28461425g/mol
• Monoisotopic Mass: 620.28461425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 45
• Rotatable Bond Count: 11
• Complexity: 820
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų